![molecular formula C14H16N4O2 B10841451 2-[1,4]Diazepan-1-yl-6-nitro-quinoline](/img/structure/B10841451.png)
2-[1,4]Diazepan-1-yl-6-nitro-quinoline
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Overview
Description
2-[1,4]Diazepan-1-yl-6-nitro-quinoline is a heterocyclic compound that combines the structural features of diazepane and quinoline
Preparation Methods
The synthesis of 2-[1,4]Diazepan-1-yl-6-nitro-quinoline typically involves the reaction of a quinoline derivative with a diazepane moietyIndustrial production methods may involve continuous flow synthesis to ensure high yield and purity .
Chemical Reactions Analysis
2-[1,4]Diazepan-1-yl-6-nitro-quinoline undergoes various chemical reactions, including:
Oxidation: The nitro group can be reduced to an amino group under specific conditions.
Reduction: The compound can be reduced using hydrogenation techniques.
Substitution: The diazepane ring can undergo substitution reactions with various electrophiles. Common reagents used in these reactions include hydrogen gas for reduction and halogenating agents for substitution reactions. .
Scientific Research Applications
2-[1,4]Diazepan-1-yl-6-nitro-quinoline has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential as a fluorescent probe for detecting specific biomolecules.
Medicine: Explored for its potential therapeutic effects, including antimicrobial and anticancer activities.
Industry: Utilized in the development of new materials with specific electronic properties
Mechanism of Action
The mechanism of action of 2-[1,4]Diazepan-1-yl-6-nitro-quinoline involves its interaction with specific molecular targets. The compound can act as a positive allosteric modulator, enhancing the activity of certain receptors. It may also interact with enzymes, altering their activity and leading to various biological effects .
Comparison with Similar Compounds
2-[1,4]Diazepan-1-yl-6-nitro-quinoline can be compared with other similar compounds such as:
- 2-[1,4]Diazepan-1-yl-6-isopropyl-4-pyrimidinol
- 2-[4-Acetyl-1,4-diazepan-1-yl]-1-phenylethanol
- 1-[4,6-Diisopropylpyrimidin-2-yl]-1,4-diazepane hydrochloride These compounds share the diazepane ring but differ in their substituents, leading to variations in their chemical and biological properties .
properties
Molecular Formula |
C14H16N4O2 |
---|---|
Molecular Weight |
272.30 g/mol |
IUPAC Name |
2-(1,4-diazepan-1-yl)-6-nitroquinoline |
InChI |
InChI=1S/C14H16N4O2/c19-18(20)12-3-4-13-11(10-12)2-5-14(16-13)17-8-1-6-15-7-9-17/h2-5,10,15H,1,6-9H2 |
InChI Key |
DKLQZCAIKFJPKG-UHFFFAOYSA-N |
Canonical SMILES |
C1CNCCN(C1)C2=NC3=C(C=C2)C=C(C=C3)[N+](=O)[O-] |
Origin of Product |
United States |
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